Cas no 1217607-38-9 (N,N-Bis(ethylmethanethiosulfonate) Biotinamide)

• Product Name: N,N-Bis(ethylmethanethiosulfonate) Biotinamide
• CAS No: 1217607-38-9
• MF: C₁₆H₂₉N₃O₆S₅
• MW: 519.742957830429
• CID: 1061600
• PubChem ID: 46780834
• Update Time: 2025-04-20

N,N-Bis(ethylmethanethiosulfonate) Biotinamide Chemical and Physical Properties

Names and Identifiers

• N,N-Bis(ethylmethanethiosulfonate) Biotinamide
• 5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]-N,N-bis(2-methylsulfonylsulfanylethyl)pentanamide
• 1217607-38-9
• DTXSID80675699
• S,S'-[({5-[(3aS,4S,6aR)-2-Oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl]pentanoyl}azanediyl)di(ethane-2,1-diyl)] dimethanesulfonothioate

• Inchi： 1S/C16H29N3O6S5/c1-29(22,23)27-9-7-19(8-10-28-30(2,24)25)14(20)6-4-3-5-13-15-12(11-26-13)17-16(21)18-15/h12-13,15H,3-11H2,1-2H3,(H2,17,18,21)/t12-,13-,15-/m0/s1
• InChI Key： WZHWRGACRKJFAB-YDHLFZDLSA-N
• SMILES： S1C[C@H]2[C@@H]([C@@H]1CCCCC(N(CCSS(C)(=O)=O)CCSS(C)(=O)=O)=O)NC(N2)=O

Computed Properties

• Exact Mass: 519.06600
• Monoisotopic Mass: 519.066
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 13
• Complexity: 770
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 222A^2
• XLogP3: -0.1

Experimental Properties

• PSA: 225.87000
• LogP: 3.05680

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Biotin and derivatives Biotin and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Biotin and derivatives